Cas no 165554-85-8 (1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)-
• CAS No: 165554-85-8
• MF: C₁₀H₁₆F₃N₃O
• MW: 251.248752593994
• CID: 1346008
• Update Time: 2024-08-17

1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)-

• Inchi： 1S/C10H16F3N3O/c1-14-6-4-3-5-7-8(10(11,12)13)15-16(2)9(7)17/h14,17H,3-6H2,1-2H3
• InChI Key： VQOPCMAFTDIRGD-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(CCCCNC)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 251.12468

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 333.6±42.0 °C(Predicted)
• PSA: 50.08
• pka: 8.25±0.50(Predicted)